molecular formula C10H14ClFOSi B8654560 2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene

2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene

Cat. No. B8654560
M. Wt: 232.75 g/mol
InChI Key: YVQZKTRPUMDUFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene is a useful research compound. Its molecular formula is C10H14ClFOSi and its molecular weight is 232.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene

Molecular Formula

C10H14ClFOSi

Molecular Weight

232.75 g/mol

IUPAC Name

(2-chloro-6-fluoro-3-methoxyphenyl)-trimethylsilane

InChI

InChI=1S/C10H14ClFOSi/c1-13-8-6-5-7(12)10(9(8)11)14(2,3)4/h5-6H,1-4H3

InChI Key

YVQZKTRPUMDUFQ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C(C=C1)F)[Si](C)(C)C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-fluoroanisole (16.5 g, 100 mmol) in THF (500 mL) cooled at −75° C. was added dropwise a solution of t-BuLi in pentane (1.7 M, 61.8 mL, 105 mmol). The reaction was kept at −75° C. for 15 min, quenched at −75° C. with trimethylchlorosilane (19.0 mL, 150 mmol) and finally poured into a saturated solution of sodium bicarbonate. The organic layer was washed with brine, dried over magnesium sulfate and concentrated. The residue was purified by chromatography on silica gel eluting with 20:1 hexane:diethyl ether to give the title product.
Quantity
16.5 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
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reactant
Reaction Step Two
Quantity
61.8 mL
Type
reactant
Reaction Step Two
Quantity
19 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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